(2E)-3-(pyridazin-4-yl)prop-2-enoic acid
Overview
Description
(2E)-3-(pyridazin-4-yl)prop-2-enoic acid, also known as 3-PPA, is an organic compound belonging to the group of pyridazin-4-ylprop-2-enoic acids. It is an important intermediate in the synthesis of several biologically active compounds and is widely used for research purposes. 3-PPA is found naturally in some plants and fungi, and has been shown to have a variety of biochemical and physiological effects in laboratory experiments.
Scientific Research Applications
(2E)-3-(pyridazin-4-yl)prop-2-enoic acid has a variety of scientific research applications. It has been used as a building block for the synthesis of a variety of biologically active compounds, such as antibiotics, antifungals, and anti-cancer drugs. It has also been used as a substrate for the synthesis of metal-organic frameworks and as a ligand in coordination chemistry. In addition, (2E)-3-(pyridazin-4-yl)prop-2-enoic acid has been used in the synthesis of polymers and other materials with potential applications in nanotechnology.
Mechanism of Action
The exact mechanism of action of (2E)-3-(pyridazin-4-yl)prop-2-enoic acid is not well understood. However, it is known that (2E)-3-(pyridazin-4-yl)prop-2-enoic acid is able to interact with a variety of biomolecules, such as proteins, DNA, and other macromolecules. It is believed that (2E)-3-(pyridazin-4-yl)prop-2-enoic acid binds to these molecules at specific sites and alters their structure and function.
Biochemical and Physiological Effects
(2E)-3-(pyridazin-4-yl)prop-2-enoic acid has been shown to have a variety of biochemical and physiological effects in laboratory experiments. It has been shown to inhibit the growth of certain bacteria and fungi, and has been found to have anti-inflammatory and anti-tumor properties. In addition, (2E)-3-(pyridazin-4-yl)prop-2-enoic acid has been found to have antioxidant and neuroprotective effects, as well as to modulate the expression of certain genes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (2E)-3-(pyridazin-4-yl)prop-2-enoic acid for laboratory experiments is its availability and low cost. It is relatively easy to obtain and can be synthesized relatively easily. In addition, (2E)-3-(pyridazin-4-yl)prop-2-enoic acid is relatively stable and can be stored for long periods of time. However, one of the main limitations of using (2E)-3-(pyridazin-4-yl)prop-2-enoic acid is its toxicity. (2E)-3-(pyridazin-4-yl)prop-2-enoic acid is known to be toxic to humans and animals, and should be handled with caution.
Future Directions
There are a variety of potential future directions for research on (2E)-3-(pyridazin-4-yl)prop-2-enoic acid. One potential direction is to further investigate its mechanism of action and its biochemical and physiological effects. In addition, further research could be done to investigate the potential applications of (2E)-3-(pyridazin-4-yl)prop-2-enoic acid in drug development and nanotechnology. Other potential future directions include investigating the potential toxicity of (2E)-3-(pyridazin-4-yl)prop-2-enoic acid and exploring its potential use as a therapeutic agent. Finally, further research could be done to develop more efficient and cost-effective methods for the synthesis of (2E)-3-(pyridazin-4-yl)prop-2-enoic acid.
Synthesis Methods
(2E)-3-(pyridazin-4-yl)prop-2-enoic acid is most commonly synthesized through a reaction between pyridine-4-carbaldehyde and prop-2-enoic acid, which is catalyzed by a base such as sodium hydroxide. The reaction is carried out at a temperature of around 100°C and yields (2E)-3-(pyridazin-4-yl)prop-2-enoic acid as the product. Other methods for the synthesis of (2E)-3-(pyridazin-4-yl)prop-2-enoic acid include the reaction of pyridine-4-carbaldehyde with ethyl prop-2-enoate, which is catalyzed by a base such as sodium ethoxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-(pyridazin-4-yl)prop-2-enoic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-bromopyridazine", "ethyl acetoacetate", "sodium ethoxide", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: Synthesis of ethyl 4-bromopyridazine-3-carboxylate by reacting 4-bromopyridazine with ethyl acetoacetate in the presence of sodium ethoxide.", "Step 2: Hydrolysis of ethyl 4-bromopyridazine-3-carboxylate to obtain 4-bromopyridazine-3-carboxylic acid by treating with sodium hydroxide.", "Step 3: Synthesis of (2E)-3-(pyridazin-4-yl)prop-2-enoic acid by reacting 4-bromopyridazine-3-carboxylic acid with sodium bicarbonate and ethanol to obtain the corresponding ethyl ester, followed by hydrolysis with hydrochloric acid to obtain the target compound." ] } | |
CAS RN |
50901-54-7 |
Product Name |
(2E)-3-(pyridazin-4-yl)prop-2-enoic acid |
Molecular Formula |
C7H6N2O2 |
Molecular Weight |
150.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
